Cas no 1361867-53-9 (2'-Chloro-2,4-dichloro-5'-nitro-biphenyl)

• Product Name: 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl
• CAS No: 1361867-53-9
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4996090
• Update Time: 2025-06-14

2'-Chloro-2,4-dichloro-5'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl

• Inchi： 1S/C12H6Cl3NO2/c13-7-1-3-9(12(15)5-7)10-6-8(16(17)18)2-4-11(10)14/h1-6H
• InChI Key： HAYFLBYLWCGONG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=CC=1Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 5.6
• Topological Polar Surface Area: 45.8

Additional information on 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl

Comprehensive Overview of 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl (CAS No. 1361867-53-9)

2'-Chloro-2,4-dichloro-5'-nitro-biphenyl (CAS No. 1361867-53-9) is a specialized organic compound belonging to the biphenyl family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industrial and research fields. The presence of multiple chlorine atoms and a nitro group in its molecular framework makes it a subject of interest for chemists and material scientists alike. In this article, we will delve into the properties, synthesis, and applications of this compound, while also addressing some of the most frequently asked questions by researchers and industry professionals.

The molecular formula of 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl is C₁₂H₆Cl₃NO₂, and it features a biphenyl backbone substituted with chlorine and nitro groups at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, which can be leveraged in the development of advanced materials or as intermediates in organic synthesis. Researchers often search for "synthesis methods for 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl" or "applications of CAS 1361867-53-9," highlighting the growing curiosity around this compound.

One of the key areas where 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl finds utility is in the field of agrochemicals. The compound's structural motifs are reminiscent of certain herbicides and pesticides, making it a candidate for further exploration in crop protection. Additionally, its potential use in the synthesis of liquid crystals or OLED materials has piqued the interest of the electronics industry. Searches like "2'-Chloro-2,4-dichloro-5'-nitro-biphenyl in OLEDs" or "CAS 1361867-53-9 in agrochemicals" reflect these emerging trends.

From a synthetic perspective, the preparation of 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl typically involves multi-step reactions, including halogenation and nitration processes. The choice of catalysts and reaction conditions can significantly influence the yield and purity of the final product. Researchers often inquire about "optimized synthesis of CAS 1361867-53-9" or "purification techniques for 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl," underscoring the need for efficient and scalable methods.

Environmental and safety considerations are also paramount when working with 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols should always be followed. Queries such as "environmental impact of 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl" or "safety data for CAS 1361867-53-9" are common among laboratory professionals and regulatory bodies.

In conclusion, 2'-Chloro-2,4-dichloro-5'-nitro-biphenyl (CAS No. 1361867-53-9) is a versatile compound with promising applications across multiple industries. Its unique chemical properties and potential for innovation make it a valuable subject of study. As research continues to uncover new uses for this molecule, it is likely to remain a focal point in both academic and industrial settings. For those seeking further information, exploring peer-reviewed journals or patent databases can provide deeper insights into its capabilities and future prospects.